Cas no 943443-03-6 (4-Benzyl-1,4-oxazepan-6-ol)

4-Benzyl-1,4-oxazepan-6-ol structure
4-Benzyl-1,4-oxazepan-6-ol structure
Product Name:4-Benzyl-1,4-oxazepan-6-ol
CAS No:943443-03-6
MF:C12H17NO2
MW:207.268883466721
MDL:MFCD22201126
CID:2184094
PubChem ID:15648145
Update Time:2024-10-25

4-Benzyl-1,4-oxazepan-6-ol Chemical and Physical Properties

Names and Identifiers

    • 4-Benzyl-1,4-oxazepan-6-ol
    • Hexahydro-4-(phenylmethyl)-1,4-oxazepin-6-ol (ACI)
    • N-Benzyl-1,4-oxazepan-6-ol
    • F13678
    • AKOS024262388
    • CS-0060536
    • 4-Benzyl-[1,4]oxazepan-6-ol
    • MFCD22201126
    • SB30228
    • 943443-03-6
    • SB40125
    • XQB91531
    • AS-47422
    • SB40126
    • DB-262925
    • EN300-315770
    • (R)-4-Benzyl-[1,4]oxazepan-6-ol ee
    • (6R)-Hexahydro-4-(phenylmethyl)-1,4-oxazepin-6-ol
    • (S)-4-Benzyl-[1,4]oxazepan-6-ol
    • MDL: MFCD22201126
    • Inchi: 1S/C12H17NO2/c14-12-9-13(6-7-15-10-12)8-11-4-2-1-3-5-11/h1-5,12,14H,6-10H2
    • InChI Key: SQZLCDHCXXQFNQ-UHFFFAOYSA-N
    • SMILES: OC1CN(CC2C=CC=CC=2)CCOC1

Computed Properties

  • Exact Mass: 207.125928785g/mol
  • Monoisotopic Mass: 207.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 32.7Ų

4-Benzyl-1,4-oxazepan-6-ol Pricemore >>

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4-Benzyl-1,4-oxazepan-6-ol Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Isopropanol ,  Water ;  5 min, 0 °C; 0 °C → rt; 16 h, rt; rt → 0 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  5 min, 0 °C; 0 °C → rt; 4 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 9 - 10, rt
Reference
Structure-activity relationship of 4-azaindole-2-piperidine derivatives as agents against Trypanosoma cruzi
Koovits, Paul J.; Dessoy, Marco A.; Matheeussen, An; Maes, Louis; Caljon, Guy; et al, Bioorganic & Medicinal Chemistry Letters, 2020, 30(1),

Production Method 2

Reaction Conditions
1.1 Solvents: Isopropanol ,  Water ;  15 - 25 °C; 7 h, 15 - 25 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  5 - 10 °C; 20 h, 25 °C
Reference
Process for the preparation of 2-hydroxymethylmorpholine salt
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Lithium perchlorate Solvents: Toluene ;  4 h, 60 °C
1.2 Reagents: Sodium methoxide Solvents: Methanol ;  4 h, 60 °C
Reference
Efficient one-pot synthesis of enantiomerically pure 2-(hydroxymethyl)-morpholines
Breuning, Matthias; Winnacker, Malte; Steiner, Melanie, European Journal of Organic Chemistry, 2007, (13), 2100-2106

Production Method 4

Reaction Conditions
1.1 Reagents: Tetrabutylammonium hydroxide Solvents: Water ;  overnight, 55 °C
Reference
Concise Synthesis of (S)-N-BOC-2-Hydroxymethylmorpholine and (S)-N-BOC-Morpholine-2-carboxylic Acid
Henegar, Kevin E., Journal of Organic Chemistry, 2008, 73(9), 3662-3665

4-Benzyl-1,4-oxazepan-6-ol Raw materials

4-Benzyl-1,4-oxazepan-6-ol Preparation Products

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